Cas no 1806889-36-0 (Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate
• CAS No: 1806889-36-0
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878553
• Update Time: 2025-09-28

Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-3-7(4-9(16)17-2)10(11(12)13)15-8(6)5-14/h3,11H,4H2,1-2H3
• InChI Key： RKBPBUCYBIBJBL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(C#N)N=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate

Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1806889-36-0): A Comprehensive Overview

Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1806889-36-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents and agrochemicals. Its unique chemical properties, derived from the combination of cyano, difluoromethyl, and acetic acid ester functionalities, make it a versatile intermediate in synthetic chemistry.

The molecular formula of Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate is C₁₁H₁₀FN₂O₃, reflecting its complex composition. The presence of multiple heteroatoms, including nitrogen and fluorine, contributes to its reactivity and potential applications in various chemical transformations. These features have positioned it as a subject of extensive research in academic and industrial settings.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and binding affinity in drug design. The incorporation of a difluoromethyl group into the pyridine core significantly modulates the electronic properties of the molecule, making it an attractive scaffold for medicinal chemists. This modification has been widely explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

The synthesis of Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. Key steps include cyanation, fluorination, and esterification processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring the compound's suitability for downstream applications.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. Researchers have leveraged its structural motifs to design molecules with improved pharmacokinetic profiles. For instance, derivatives of Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate have been investigated for their potential in targeting specific biological pathways associated with diseases such as cancer and neurodegeneration.

The pharmacological activity of compounds containing the difluoromethyl group is well-documented, with evidence suggesting that this moiety enhances binding interactions with biological targets. Furthermore, the cyano group introduces a site for further functionalization, allowing for the creation of diverse analogs with tailored properties. These attributes make Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate a valuable asset in medicinal chemistry libraries.

In industrial applications, this compound serves as a precursor for synthesizing high-value agrochemicals. Fluorinated pyridines are known to exhibit potent activity against pests and pathogens, making them essential components in crop protection formulations. The structural features of Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate contribute to its efficacy as an intermediate in these processes.

The analytical characterization of Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate is critical for quality control and regulatory compliance. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods ensure that the compound meets the stringent requirements for pharmaceutical and agrochemical use.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to yield groundbreaking advancements in drug development.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1806889-36-0) represents a significant contribution to the chemical toolbox used in pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it an indispensable intermediate for synthesizing innovative therapeutic agents and sustainable agricultural solutions. As research continues to evolve, this compound is poised to play an increasingly pivotal role in addressing global health challenges.